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Compound of Interest

Compound Name: Pyraoxystrobin

Cat. No.: B1461943

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for enhancing the performance of pyraoxystrobin with tank-mix adjuvants.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experimental work with
pyraoxystrobin and tank-mix adjuvants.
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Issue

Potential Cause

Recommended Solution

Reduced Fungicidal Efficacy

Incompatible Tank Mix:
Chemical or physical
incompatibility between
pyraoxystrobin and the
adjuvant can reduce the

activity of the fungicide.

Conduct a Jar Test: Before
mixing in the spray tank,
perform a jar test to check for
physical compatibility issues
like clumping, separation, or
the formation of precipitates.[1]
[2] Consult Compatibility
Charts: Refer to manufacturer-
provided compatibility charts
for pyraoxystrobin and the
specific adjuvant being used.
[2][3] Check Water Quality:
Water with a high mineral
content (hard water) or high pH
can negatively interact with
some pesticides, reducing their
efficacy. Use a water
conditioner or buffering agent if

necessary.[1][4]

Poor Coverage: The spray
solution is not adequately
covering the target plant
surfaces, particularly on waxy

or hairy leaves.

Use a Surfactant/Spreader:
Incorporate a nonionic
surfactant (NIS) or an
organosilicone surfactant to
reduce the surface tension of
the spray droplets, leading to
better spreading and

coverage.[5][6]
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Inadequate Canopy
Penetration: The spray is not
reaching the lower parts of the
plant canopy, leaving some

areas unprotected.

Select Appropriate Adjuvant
and Nozzle: Use a deposition
aid or an adjuvant that
increases droplet size to
improve canopy penetration.[7]
The choice of spray nozzle
also significantly impacts

droplet size and distribution.

Phytotoxicity (Crop Injury)

High Adjuvant Concentration:
Using a higher than
recommended concentration of
certain adjuvants, especially
crop oil concentrates (COCs)
or methylated seed oils
(MSOs), can cause burning or

yellowing of plant tissues.

Follow Label
Recommendations: Strictly
adhere to the recommended
usage rates for both
pyraoxystrobin and the
adjuvant as specified on their
labels. Start with Lower Rates:
When testing a new tank mix
combination, begin with the
lower end of the recommended

adjuvant concentration range.

Environmental Conditions:
Applying the tank mix during
hot and humid conditions can
increase the risk of

phytotoxicity.

Time of Application: Apply
during cooler parts of the day,
such as early morning or late
evening, to minimize rapid
drying and potential for leaf

burn.

Inherent Sensitivity of
Pyraoxystrobin: Some studies
have shown that the addition
of adjuvants to pyraclostrobin
can, in some cases, increase
phytotoxicity compared to the

fungicide applied alone.

Careful Adjuvant Selection:
Prioritize adjuvants with a
known low phytotoxicity risk
when working with
pyraoxystrobin. If phytotoxicity
is observed, consider switching

to a different type of adjuvant.

Tank-Mix Incompatibility

(Physical Issues)

Incorrect Mixing Order: Adding
components to the tank in the

wrong sequence can lead to

Follow the WALES/DALES
Method: Add products to the

tank in the following order:
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the formation of gels, Water-soluble bags, Agitate,
precipitates, or separation of Liquid flowables and
ingredients. suspensions, Emulsifiable

concentrates, Surfactants and
solutions. Or Dry flowables
and water-dispersible
granules, Agitate, Liquid
flowables and suspensions,
Emulsifiable concentrates,
Surfactants and solutions.
Maintain Agitation: Keep the
tank agitated throughout the
mixing process and during

application.[2]

Foaming: Excessive foam )
o Use a Defoaming Agent: Add a
generation in the spray tank ]
] defoaming agent to the tank

can lead to inaccurate )

o ] before adding products that
application rates and potential )

are prone to foaming.[6][8]

overflow.

Frequently Asked Questions (FAQS)

Q1: What is the primary mode of action for pyraoxystrobin?

Al: Pyraoxystrobin is a Quinone outside Inhibitor (Qol) fungicide.[9] Its primary mode of
action is the inhibition of mitochondrial respiration in fungi by blocking electron transfer at the
cytochrome bcl complex (Complex I1).[10] This disruption of the electron transport chain
prevents the production of ATP, the energy currency of the cell, ultimately leading to fungal cell
death.

Q2: Why should | consider using a tank-mix adjuvant with pyraoxystrobin?
A2: Tank-mix adjuvants can enhance the performance of pyraoxystrobin in several ways:

» Improved Efficacy: Adjuvants like surfactants and oils can increase the spreading and
penetration of the fungicide on the plant surface, leading to better disease control.[5] One
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study showed that an adjuvant increased the fungicidal efficacy of pyraclostrobin against
garlic rust.[9]

o Enhanced Rainfastness: Sticker adjuvants help the fungicide adhere to the leaf surface,
preventing it from being washed off by rain or irrigation.[6]

« Drift Reduction: Drift control agents increase the size of spray droplets, reducing the amount
of pesticide that drifts off-target.[6][7]

e Improved Tank-Mixing: Compatibility agents can help to prevent the separation of products in
the spray tank.[6]

Q3: What are the different types of adjuvants | can use with pyraoxystrobin?
A3: Several types of adjuvants can be used, each with a specific function:[5][6][8]

o Surfactants (Spreaders/Wetting Agents): Reduce the surface tension of spray droplets,
allowing them to spread more evenly over the leaf surface. Nonionic surfactants (NIS) are
commonly used.

 Oils (Crop Oil Concentrates - COCs and Methylated Seed Oils - MSOs): Can enhance the
penetration of the fungicide through the plant cuticle.

» Stickers: Increase the adhesion of the fungicide to the leaf surface.
» Deposition Aids/Drift Control Agents: Increase droplet size to minimize spray drift.

o Water Conditioners/Buffers: Adjust the pH of the spray solution to optimize fungicide stability
and performance.

Q4: How do | perform a jar test for compatibility?

A4: Ajar test is a simple way to check for physical incompatibility before mixing a large batch.

[11[2]
e Use aclean, clear glass jar with a lid.

o Add water from the same source you will use for spraying, filling the jar about halfway.
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e Add the pyraoxystrobin and adjuvant in the correct proportions and order (WALES/DALES
method) as you would in the spray tank.

e Cap the jar and shake it vigorously.

o Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as
flakes, crystals, gelling, or separation.

Q5: Can adding an adjuvant to pyraoxystrobin increase the risk of phytotoxicity?

A5: Yes, in some cases. One study on pyraclostrobin reported that the addition of adjuvants, in
some instances, led to increased phytotoxicity compared to the fungicide applied alone.[11] It is
crucial to always follow the label's recommended rates for both the fungicide and the adjuvant
and to test on a small area before widespread application if you are unsure about a particular
tank mix.

Data Presentation

Table 1: Impact of Adjuvants on Pyraclostrobin Efficacy and Residue

. ) Pyraclostrobin Pyraclostrobin
Disease Severity . .
Treatment . Residue on Day 1 Residue on Day 14
(Garlic Rust)
(mglkg) (mglkg)
Pyraclostrobin alone Higher Lower Lower
Pyraclostrobin +
Dash® HC EC Lower Higher Higher

Adjuvant

Source: Adapted from a study on pyraclostrobin and boscalid on garlic. The adjuvant increased
the retention and efficacy of the fungicides.[9]

Table 2: Potential Effects of Adjuvant Addition to Pyraclostrobin
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Adjuvant Type Potential Positive Effect Potential Negative Effect
o Improved Spreading and o
Nonionic Surfactant (NIS) Minimal
Coverage
Crop QOil Concentrate (COC) Enhanced Penetration Increased risk of phytotoxicity
Methylated Seed Oil (MSO) Enhanced Penetration Increased risk of phytotoxicity
Sticker Increased Rainfastness May reduce initial uptake

N ] ] May result in larger droplets
Deposition Aid Reduced Spray Drift )
and less uniform coverage

Note: The effects can vary depending on the specific product, crop, and environmental
conditions.

Experimental Protocols

Protocol 1: Evaluating the Efficacy of Pyraoxystrobin with a Tank-Mix Adjuvant

o Experimental Design:
o Set up a randomized complete block design with a minimum of four replications.
o Include the following treatments:

Untreated Control

Pyraoxystrobin applied alone at the recommended rate.

Pyraoxystrobin applied with the test adjuvant at the recommended rates.

Adjuvant applied alone (to check for any intrinsic fungicidal or phytotoxic effects).

o Application:

o Apply treatments using a calibrated sprayer to ensure uniform coverage.
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o Record environmental conditions at the time of application (temperature, humidity, wind
speed).

o Disease Assessment:

o Inoculate plants with the target pathogen or use a site with natural disease pressure.

o Assess disease severity at regular intervals (e.g., 7, 14, and 21 days after application)
using a standardized rating scale.

o Data Analysis:

o Analyze disease severity data using Analysis of Variance (ANOVA) to determine significant
differences between treatments.

o Calculate the percentage of disease control for each treatment relative to the untreated
control.

Protocol 2: Assessing Physical and Chemical Compatibility (Jar Test)
e Materials:

o Clean, clear glass jars (1-quart or 1-liter) with lids.

[e]

Water from the intended spray source.

o

Pyraoxystrobin formulation.

[¢]

Adjuvant(s) to be tested.

[¢]

Pipettes or measuring cylinders for accurate measurement.
e Procedure:
o Fill a jar halfway with water.

o Add the pyraoxystrobin and adjuvant(s) in the correct mixing order (WALES/DALES) and
at a ratio proportional to the intended spray volume.
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o Secure the lid and invert the jar 10-15 times to mix thoroughly.

o Let the jar stand for 30 minutes and observe for any signs of incompatibility such as:

Precipitation: Formation of solid particles.

Flocculation: Clumping of particles.

Phase Separation: Layers forming in the mixture.

Gelling: Thickening of the mixture.

o If any of these occur, the tank mix is likely incompatible.

Visualizations
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Caption: Pyraoxystrobin's mode of action in the fungal mitochondrion.

Experimental Workflow for Adjuvant Efficacy Testing

Conclusion on Adjuvant Efficacy
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- Control
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Click to download full resolution via product page

Caption: Workflow for evaluating pyraoxystrobin and adjuvant efficacy.
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Troubleshooting Logic for Poor Efficacy

Poor Efficacy Observed
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Caption: A logical approach to troubleshooting poor pyraoxystrobin efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Enhancing Pyraoxystrobin
Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1461943#enhancing-pyraoxystrobin-performance-
with-tank-mix-adjuvants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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